67-66-3

Chloroform

In Stock

• CAS RN:
• 67-66-3

• Formula:
• CHCl3

• InChI:
• InChI=1S/CHCl3/c2-1(3)4/h1H

• InChIKey:
• HEDRZPFGACZZDS-UHFFFAOYSA-N

• Chloroform is a colorless, volatile chlorinated organic solvent whose vapors have a narcotic effect. The product contains amylene as a stabilizer, since chloroform is susceptible to degradation with time. Amylene acts as a scavenger of free radicals formed during chloroform decomposition.
  Chloroform is a is a colorless, volatile chlorinated organic solvent whose vapors have narcotic effect. It is susceptible to degradation with time which can be suppressed by adding ethanol as a stabilizer. Since ethanol is added in higher concentration it leads to increase in polarity which may have a potential influence on some of the applications. Spectrophotometric grade chloroform shows low UV absorption which makes it an ideal solvent for spectrophotometry.
  Chloroform is a colorless, volatile, liquid derivative of trichloromethane with an ether-like odor. It is a commonly used lab...

Beta-Cortolone

In Stock

• CAS RN:
• 667-66-3

• Formula:
• C21H34O5

• InChI:
• InChI=1S/C21H34O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12-15,17-18,22-23,25-26H,3-11H2,1-2H3/t12-,13-,14+,15+,17-,18-,19+,20+,21+/m1/s1

• InChIKey:
• JXCOSKURGJMQSG-AIEJOZITSA-N

• Beta-Cortolone is a 21-hydroxy steroid.

5,6,7,8-Tetrahydroimidazo[1,2-a]pyridine

In Stock

• CAS RN:
• 34167-66-3

• Formula:
• C7H10N2

• InChI:
• InChI=1S/C7H10N2/c1-2-5-9-6-4-8-7(9)3-1/h4,6H,1-3,5H2

• InChIKey:
• PPRGXYWEHFENBY-UHFFFAOYSA-N

• 5,6,7,8-Tetrahydroimidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C7H10N2 and its molecular weight is 122.17 g/mol. The purity is usually 95%.

4-(2,5-Dichlorothiophen-3-yl)butanamide

In Stock

• CAS RN:
• 34967-66-3

• Formula:
• C8H9Cl2NOS

• InChI:
• InChI=1S/C8H9Cl2NOS/c9-6-4-5(8(10)13-6)2-1-3-7(11)12/h4H,1-3H2,(H2,11,12)

• InChIKey:
• PUESDYQRGIMLNK-UHFFFAOYSA-N

• 4-(2,5-Dichlorothiophen-3-yl)butanamide is a useful research compound. Its molecular formula is C8H9Cl2NOS and its molecular weight is 238.13. The purity is usually 95%.

Iridium-191

Usually In Stock

• CAS RN:
• 13967-66-3

• Formula:
• Ir

• InChI:
• InChI=1S/Ir/i1-1

• InChIKey:
• GKOZUEZYRPOHIO-BJUDXGSMSA-N

• Iridium-191, also known as Iridium-191, is a useful research compound. Its molecular formula is Ir and its molecular weight is 190.96059 g/mol. The purity is usually 95%.

3-phenyl-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}propanamide

In Stock

• CAS RN:
• 314767-66-3

• Formula:
• C18H17N3O3S2

• InChI:
• InChI=1S/C18H17N3O3S2/c22-17(11-6-14-4-2-1-3-5-14)20-15-7-9-16(10-8-15)26(23,24)21-18-19-12-13-25-18/h1-5,7-10,12-13H,6,11H2,(H,19,21)(H,20,22)

• InChIKey:
• GSQLMPWOXGTXKP-UHFFFAOYSA-N

• 3-phenyl-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}propanamide is a useful research compound. Its molecular formula is C18H17N3O3S2 and its molecular weight is 387.47. The purity is usually 95%.

2-(2,4-dichlorophenoxy)-N-[4-(pyrrolidin-1-ylsulfonyl)phenyl]acetamide

• CAS RN:
• 327067-66-3

• Formula:
• C18H18Cl2N2O4S

• InChI:
• InChI=1S/C18H18Cl2N2O4S/c19-13-3-8-17(16(20)11-13)26-12-18(23)21-14-4-6-15(7-5-14)27(24,25)22-9-1-2-10-22/h3-8,11H,1-2,9-10,12H2,(H,21,23)

• InChIKey:
• SMCCLDTULZVMMK-UHFFFAOYSA-N

• 2-(2,4-dichlorophenoxy)-N-[4-(pyrrolidin-1-ylsulfonyl)phenyl]acetamide is a useful research compound. Its molecular formula is C18H18Cl2N2O4S and its molecular weight is 429.3g/mol. The purity is usually 95%.

2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(4-bromophenyl)acetamide

In Stock

• CAS RN:
• 869067-66-3

• Formula:
• C12H12BrN5O2S

• InChI:
• InChI=1S/C12H12BrN5O2S/c1-7-11(20)18(14)12(17-16-7)21-6-10(19)15-9-4-2-8(13)3-5-9/h2-5H,6,14H2,1H3,(H,15,19)

• InChIKey:
• YELNBVAXGMMHOC-UHFFFAOYSA-N

• 2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(4-bromophenyl)acetamide is a useful research compound. Its molecular formula is C12H12BrN5O2S and its molecular weight is 370.23. The purity is usually 95%.

8-(3-Cyanophenyl)-8-oxooctanenitrile

In Stock

• CAS RN:
• 898767-66-3

• Formula:
• C15H16N2O

• InChI:
• InChI=1S/C15H16N2O/c16-10-5-3-1-2-4-9-15(18)14-8-6-7-13(11-14)12-17/h6-8,11H,1-5,9H2

• InChIKey:
• JWIGARDAYDEYFO-UHFFFAOYSA-N

• 8-(3-Cyanophenyl)-8-oxooctanenitrile is a useful research compound. Its molecular formula is C15H16N2O and its molecular weight is 240.3 g/mol. The purity is usually 95%.

(E)-2-((2E,4E)-4-(1,3,3-trimethylindolin-2-ylidene)but-2-en-1-ylidene)-2,3-dihydro-1H-inden-1-one

Usually In Stock

• CAS RN:
• 885267-66-3

• Formula:
• C24H23NO

• InChI:
• InChI=1S/C24H23NO/c1-24(2)20-13-7-8-14-21(20)25(3)22(24)15-9-5-11-18-16-17-10-4-6-12-19(17)23(18)26/h4-15H,16H2,1-3H3/b9-5+,18-11+,22-15+

• InChIKey:
• DEWLJBKRIUSZAA-FJRBDEOBSA-N

• (E)-2-((2E,4E)-4-(1,3,3-trimethylindolin-2-ylidene)but-2-en-1-ylidene)-2,3-dihydro-1H-inden-1-one is a useful research compound. Its molecular formula is C24H23NO and its molecular weight is 341.4 g/mol. The purity is usually 95%.

N-(4-(difluoromethoxy)phenyl)-4-(2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)ethyl)piperazine-1-carbothioamide

In Stock

• CAS RN:
• 500267-66-3

• Formula:
• C26H24F2N4O3S

• InChI:
• InChI=1S/C26H24F2N4O3S/c27-25(28)35-19-9-7-18(8-10-19)29-26(36)31-14-11-30(12-15-31)13-16-32-23(33)20-5-1-3-17-4-2-6-21(22(17)20)24(32)34/h1-10,25H,11-16H2,(H,29,36)

• InChIKey:
• IVNHYUNYJIZPKN-UHFFFAOYSA-N

• N-(4-(difluoromethoxy)phenyl)-4-(2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)ethyl)piperazine-1-carbothioamide is a useful research compound. Its molecular formula is C26H24F2N4O3S and its molecular weight is 510.56. The purity is usually 95%.

(Z)-2-(benzofuran-2-ylmethylene)-6-hydroxy-7-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-4-methylbenzofuran-3(2H)-one

In Stock

• CAS RN:
• 929867-66-3

• Formula:
• C25H26N2O5

• InChI:
• InChI=1S/C25H26N2O5/c1-16-12-20(29)19(15-27-8-6-26(7-9-27)10-11-28)25-23(16)24(30)22(32-25)14-18-13-17-4-2-3-5-21(17)31-18/h2-5,12-14,28-29H,6-11,15H2,1H3/b22-14-

• InChIKey:
• FNZMTLXHNUUEQG-HMAPJEAMSA-N

• (Z)-2-(benzofuran-2-ylmethylene)-6-hydroxy-7-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-4-methylbenzofuran-3(2H)-one is a useful research compound. Its molecular formula is C25H26N2O5 and its molecular weight is 434.492. The purity is usually 95%.

(3-Furan-2-yl-5-thioxo-1,5-dihydro-[1,2,4]triazol-4-yl)-acetic acid

In Stock

• CAS RN:
• 110167-66-3

• Formula:
• C8H7N3O3S

• InChI:
• InChI=1S/C8H7N3O3S/c12-6(13)4-11-7(9-10-8(11)15)5-2-1-3-14-5/h1-3H,4H2,(H,10,15)(H,12,13)

• InChIKey:
• CCEBIFFCYWPJFW-UHFFFAOYSA-N

• (3-Furan-2-yl-5-thioxo-1,5-dihydro-[1,2,4]triazol-4-yl)-acetic acid, also known as (3-Furan-2-yl-5-thioxo-1,5-dihydro-[1,2,4]triazol-4-yl)-acetic acid, is a useful research compound. Its molecular formula is C8H7N3O3S and its molecular weight is 225.23 g/mol. The purity is usually 95%.

N-(4-acetylphenyl)-4-bromo-1-methyl-1H-pyrazole-5-carboxamide

In Stock

• CAS RN:
• 1001567-66-3

• Formula:
• C13H12BrN3O2

• InChI:
• InChI=1S/C13H12BrN3O2/c1-8(18)9-3-5-10(6-4-9)16-13(19)12-11(14)7-15-17(12)2/h3-7H,1-2H3,(H,16,19)

• InChIKey:
• ZCHRPQFFIVNUHK-UHFFFAOYSA-N

• N-(4-acetylphenyl)-4-bromo-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C13H12BrN3O2 and its molecular weight is 322.16 g/mol. The purity is usually 95%.

3-ethoxy-1-ethyl-N-(2-morpholinoethyl)-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014067-66-3

• Formula:
• C14H24N4O3

• InChI:
• InChI=1S/C14H24N4O3/c1-3-18-11-12(14(16-18)21-4-2)13(19)15-5-6-17-7-9-20-10-8-17/h11H,3-10H2,1-2H3,(H,15,19)

• InChIKey:
• REVZLQGLIXATRU-UHFFFAOYSA-N

• 3-ethoxy-1-ethyl-N-(2-morpholinoethyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C14H24N4O3 and its molecular weight is 296.371. The purity is usually 95%.

4-(2,3-Dimethylbenzoyl)-2-methylpyridine

In Stock

• CAS RN:
• 1187167-66-3

• Formula:
• C15H15NO

• InChI:
• InChI=1S/C15H15NO/c1-10-5-4-6-14(12(10)3)15(17)13-7-8-16-11(2)9-13/h4-9H,1-3H3

• InChIKey:
• DJGFHHGWDTVMGU-UHFFFAOYSA-N

• 4-(2,3-Dimethylbenzoyl)-2-methylpyridine is a useful research compound. Its molecular formula is C15H15NO and its molecular weight is 225.28 g/mol. The purity is usually 95%.

5-methyl-4-{4-[1-(thiophen-3-yl)ethyl]piperazine-1-carbonyl}-1H-pyrrole-2-carbaldehyde

Usually In Stock

• CAS RN:
• 2094167-66-3

• Formula:
• C17H21N3O2S

• InChI:
• InChI=1S/C17H21N3O2S/c1-12-16(9-15(10-21)18-12)17(22)20-6-4-19(5-7-20)13(2)14-3-8-23-11-14/h3,8-11,13,18H,4-7H2,1-2H3

• InChIKey:
• OOTRMGDHSVINLQ-UHFFFAOYSA-N

• 5-methyl-4-{4-[1-(thiophen-3-yl)ethyl]piperazine-1-carbonyl}-1H-pyrrole-2-carbaldehyde is a useful research compound. Its molecular formula is C17H21N3O2S and its molecular weight is 331.43. The purity is usually 95%.